Cas no 915363-56-3 (Cot inhibitor-2)

• Product Name: Cot inhibitor-2
• CAS No: 915363-56-3
• MF: C₂₆H₂₅Cl₂FN₈
• MW: 539.434705495834
• CID: 69491
• PubChem ID: 44143370
• Update Time: 2025-07-16

Cot inhibitor-2 Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-4-[(3-chloro-4-fluorophenyl)amino]-6-[[[1-(1-ethylpiperidin-4-yl)-1H-1,2,3-triazol-4-yl]methyl]amino]quinoline-3-carbonitrile
• 3-Quinolinecarbonitrile, 8-chloro-4-[(3-chloro-4-fluorophenyl)amino]-6-[[[1-(1-ethyl-4-piperidinyl)-1H-1,2,3-triazol-4-yl]methyl]amino]-
• 8-chloro-4-(3-chloro-4-fluoroanilino)-6-[[1-(1-ethylpiperidin-4-yl)triazol-4-yl]methylamino]quinoline-3-carbonitrile
• 8-chloro-4-[(3-chloro-4-fluorophenyl)amino]-6-[[[1-(1-ethyl-4-piperidinyl)-1H-1,2,3-triazol-4-yl]methyl]amino]-3-Quinolinecarbonitrile
• Cot inhibitor-2
• substituted 6-aminoquinoline-3-carbonitrile,34
• 8-Chloro-4-[(3-chloro-4-fluorophenyl)amino]-6-[[[1-(1-ethyl-4-piperidinyl)-1H-1,2,3-triazol-4-yl]methyl]amino]-3-quinolinecarbonitrile (ACI)
• KIN001-266
• Wyeth Cot Inhibitor 2
• 915363-56-3
• substituted 6-aminoquinoline-3-carbonitrile, 34
• NCGC00273985-04
• CHEBI:91415
• cot-inhibitor-2
• HY-32018
• HMS3295K05
• CHEMBL527026
• 8-chloro-4-[(3-chloro-4-fluorophenyl)amino]-6-({[1-(1-ethylpiperidin-4-yl)-1H-1,2,3-triazol-4-yl]methyl}amino)quinoline-3-carbonitrile
• DB-015004
• NCGC00273985-02
• BRD-K49468759-001-04-2
• 8-Chloro-4-(3-chloro-4-fluoroanilino)-6-({[1-(1-ethylpiperidin-4-yl)-1H-1,2,3-triazol-4-yl]methyl}amino)quinoline-3-carbonitrile
• F82196
• BDBM29923
• MFCD13184702
• 8-chloro-4-(3-chloro-4-fluoroanilino)-6-[[1-(1-ethyl-4-piperidinyl)-4-triazolyl]methylamino]-3-quinolinecarbonitrile
• PHNZIIMWDVXPGG-UHFFFAOYSA-N
• Q27163268
• GLXC-26687
• NCGC00273985-03
• MS-29942
• DTXSID50657644
• 8-chloro-4-[(3-chloro-4-fluorophenyl)amino]-6-({[1-(1-ethylpiperidin-4-yl)-1,2,3-triazol-4-yl]methyl}amino)quinoline-3-carbonitrile
• AKOS027326464
• SCHEMBL4962096
• BRD-K49468759-001-01-8
• BRD-K49468759-001-05-9
• EX-A6263

• Inchi： 1S/C26H25Cl2FN8/c1-2-36-7-5-20(6-8-36)37-15-19(34-35-37)14-31-18-9-21-25(33-17-3-4-24(29)22(27)10-17)16(12-30)13-32-26(21)23(28)11-18/h3-4,9-11,13,15,20,31H,2,5-8,14H2,1H3,(H,32,33)
• InChI Key： PHNZIIMWDVXPGG-UHFFFAOYSA-N
• SMILES： N#CC1C(NC2C=C(Cl)C(F)=CC=2)=C2C(C(=CC(NCC3=CN(C4CCN(CC)CC4)N=N3)=C2)Cl)=NC=1

Computed Properties

• Exact Mass: 538.15600
• Monoisotopic Mass: 538.156
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.7A^2
• XLogP3: 5.5

Experimental Properties

• Density: 1.45
• Boiling Point: 713.3°C at 760 mmHg
• Flash Point: 385.2°C
• Refractive Index: 1.702
• PSA: 94.69000
• LogP: 6.24028

Cot inhibitor-2 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Cot inhibitor-2

Comprehensive Overview of Cot inhibitor-2 (CAS No. 915363-56-3): Mechanism, Applications, and Research Insights

In the rapidly evolving field of kinase inhibitors, Cot inhibitor-2 (CAS No. 915363-56-3) has emerged as a compound of significant interest due to its selective targeting of the Cot/Tpl2 kinase. This enzyme plays a pivotal role in inflammatory and oncogenic signaling pathways, making Cot inhibitor-2 a promising candidate for therapeutic development. Researchers and pharmaceutical companies are increasingly focusing on this molecule to address unmet medical needs in autoimmune diseases, cancer, and chronic inflammation.

The mechanism of action of Cot inhibitor-2 involves the inhibition of the MAP3K8 (Cot/Tpl2) pathway, which regulates cytokines like TNF-α and IL-1β. By disrupting this pathway, the compound demonstrates potent anti-inflammatory and anti-proliferative effects. Recent studies highlight its potential in precision medicine, particularly for patients with KRAS-mutant cancers, a topic garnering substantial attention in oncology research. Keywords such as "Cot/Tpl2 kinase inhibitor" and "CAS 915363-56-3 applications" are frequently searched in academic and industry databases, reflecting growing curiosity.

From a drug discovery perspective, Cot inhibitor-2 stands out due to its favorable pharmacokinetic profile and selectivity. Unlike broader kinase inhibitors, it minimizes off-target effects, reducing the risk of adverse reactions. This specificity aligns with the current trend toward personalized therapeutics, a hot topic in biomedical research. Preclinical data suggest synergistic effects when combined with immune checkpoint inhibitors, further amplifying its relevance in cancer immunotherapy.

The synthesis and optimization of Cot inhibitor-2 (CAS No. 915363-56-3) have been documented in peer-reviewed journals, with emphasis on its structure-activity relationship (SAR). Chemists are exploring modifications to enhance its bioavailability and blood-brain barrier penetration, addressing challenges in central nervous system (CNS) disorders. Searches for "Cot inhibitor-2 solubility" and "915363-56-3 stability" indicate practical concerns among formulation scientists.

Beyond oncology, Cot inhibitor-2 is being investigated for autoimmune conditions like rheumatoid arthritis and psoriasis. Its ability to modulate NF-κB signaling—a pathway linked to chronic inflammation—positions it as a versatile tool for translational research. The compound’s IC50 values and in vivo efficacy are frequently compared to first-generation inhibitors, a trending discussion in pharmacology forums.

In summary, Cot inhibitor-2 (CAS No. 915363-56-3) represents a cutting-edge example of targeted kinase inhibition. Its dual potential in oncology and immunology, coupled with its drug-like properties, ensures its place in both academic and industrial pipelines. As the demand for novel kinase inhibitors grows, this compound will likely remain a focal point for high-impact research and therapeutic innovation.